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Compound of Interest

Compound Name: Triisopropylsilanol

Cat. No.: B095006 Get Quote

Essential Safety and Handling Guide for
Triisopropylsilanol
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides immediate and

essential safety and logistical information for the use of Triisopropylsilanol, outlining

operational procedures and disposal plans to ensure a secure laboratory environment.

Physicochemical and Hazard Data
A clear understanding of Triisopropylsilanol's properties is the first step toward safe handling.

The following table summarizes key quantitative data.
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Property Value Source

Linear Formula [(CH₃)₂CH]₃SiOH [1][2]

CAS Number 17877-23-5 [1][2]

Molecular Weight 174.36 g/mol [1][2]

Boiling Point 196 °C at 750 mmHg [1][3]

Density 0.878 g/mL at 25 °C [1][3]

Flash Point 72.2 °C (162.0 °F) [1]

Refractive Index n20/D 1.456 [1][3]

Storage Class 10 - Combustible liquids [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Triisopropylsilanol is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[4] It is also a combustible liquid.[1] Adherence to

proper PPE protocols is mandatory to mitigate these risks.

Hazard Required PPE

Skin Irritation
Chemical-resistant gloves (e.g., nitrile) and a lab

coat must be worn.[1]

Eye Irritation
Safety glasses with side shields or chemical

safety goggles are required.[1]

Respiratory Irritation

Work in a well-ventilated area, preferably a

chemical fume hood. If vapors or aerosols are

generated, a NIOSH-approved respirator with

an appropriate cartridge is necessary.[4][5]

Combustible Liquid

Keep away from heat, sparks, and open flames.

[5][6][7] Use non-sparking tools and ensure

electrical equipment is explosion-proof.[5][6]
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Operational Workflow for Handling
Triisopropylsilanol
The following diagram outlines the standard operating procedure for the safe handling of

Triisopropylsilanol from receipt to disposal.
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Preparation
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Cleanup & Disposal
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When Not in Use
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Caption: Workflow for Safe Handling of Triisopropylsilanol.
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Experimental Protocols: Step-by-Step Guidance
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for Triisopropylsilanol.[4][5]

Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[1]

Ventilation: Ensure that a chemical fume hood is available and functioning correctly. All

handling of Triisopropylsilanol should be performed within the fume hood to minimize

inhalation exposure.[4]

Handling and Use:

Grounding: When transferring the liquid, ground and bond the container and receiving

equipment to prevent static discharge, which could be an ignition source.[5][6]

Dispensing: Carefully dispense the required amount of Triisopropylsilanol. Avoid splashing.

Container Management: Keep the container tightly closed when not in use to prevent the

release of vapors.[5][6]

Disposal Plan:

Waste Collection: Collect waste Triisopropylsilanol and any contaminated materials in a

clearly labeled, sealed container. Do not mix with other waste streams.[5]

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations. Consult with your institution's environmental health and safety (EHS)

department for specific guidance.[5][8]

Container Disposal: Handle uncleaned, empty containers as you would the product itself.[5]

Emergency Procedures
First Aid Measures:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6][9]

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

[10]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable

container for disposal.[6][10]

Decontamination: Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4504344.htm
https://aksci.com/sds/5215CC_SDS.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/233781
https://aksci.com/sds/X4903_SDS.pdf
https://www.merckmillipore.com/SG/en/product/Triisopropylsilane,MDA_CHEM-841359
https://static.cymitquimica.com/products/TR/pdf/sds-T219868.pdf
https://www.chemicalbook.com/msds/triisopropylsilanethiol.pdf
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://www.benchchem.com/product/b095006#personal-protective-equipment-for-handling-triisopropylsilanol
https://www.benchchem.com/product/b095006#personal-protective-equipment-for-handling-triisopropylsilanol
https://www.benchchem.com/product/b095006#personal-protective-equipment-for-handling-triisopropylsilanol
https://www.benchchem.com/product/b095006#personal-protective-equipment-for-handling-triisopropylsilanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

